Cas no 1105215-13-1 (N-cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1105215-13-1
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5385371
• Update Time: 2025-10-30

N-cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H22N4O/c1-12-8-9-15(10-13(12)2)21-11-16(19-20-21)17(22)18-14-6-4-3-5-7-14/h8-11,14H,3-7H2,1-2H3,(H,18,22)
• InChI Key： WLWTUAZRCBCSHW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C=C(C(NC2CCCCC2)=O)N=N1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.08±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

N-Cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide: A Comprehensive Overview

N-Cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1105215-13-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclohexyl and dimethylphenyl substituents, contribute to its distinct chemical and biological properties.

The triazole core is a well-established scaffold in medicinal chemistry due to its ability to form stable complexes with various biological targets. The presence of the cyclohexyl group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The dimethylphenyl substituent adds further complexity to the molecule, potentially influencing its binding affinity and selectivity for specific receptors or enzymes.

Recent studies have explored the potential of N-Cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human immune cells. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antifungal agent. The triazole core is a common feature in many clinically used antifungal drugs, such as fluconazole and itraconazole. Preliminary studies have demonstrated that N-Cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This suggests that it could be developed into a novel antifungal drug with improved efficacy and reduced side effects compared to existing treatments.

In addition to its anti-inflammatory and antifungal properties, N-Cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide has also been investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been found to inhibit the PI3K/Akt signaling pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

The synthesis of N-Cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and stereoselective, making it a popular choice for the synthesis of triazole-containing compounds. The subsequent functionalization steps involve the introduction of the cyclohexyl and dimethylphenyl substituents to achieve the desired molecular structure.

The pharmacokinetic properties of N-Cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide have also been studied extensively. In vivo studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It exhibits moderate plasma protein binding and is metabolized primarily by cytochrome P450 enzymes in the liver. These properties make it suitable for further development as an orally administered therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide in humans. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are planned to assess its efficacy in specific disease indications such as inflammatory disorders and fungal infections.

In conclusion, N-Cyclohexyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1105215-13-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use as a therapeutic agent.